Cas no 850312-86-6 (methyl N-(tert-butoxycarbonyl)-D-valyl-glycinate)

• Product Name: methyl N-(tert-butoxycarbonyl)-D-valyl-glycinate
• CAS No: 850312-86-6
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 2858169
• PubChem ID: 11346754
• Update Time: 2025-04-21

methyl N-(tert-butoxycarbonyl)-D-valyl-glycinate Chemical and Physical Properties

Names and Identifiers

• methyl N-(tert-butoxycarbonyl)-D-valyl-glycinate
• methyl N-(tert-butoxycarbonyl)-D-valylglycinate;((R)-2-tert-butoxycarbonylamino-3-methylbutyrylamino)-acetic acid methyl ester;Boc-D-Val-Gly-OMe;
• 850312-86-6
• MFCD35146439
• (R)-Methyl 2-(2-((t-butoxycarbonyl)amino)-3-methylbutanamido)acetate
• (R)-METHYL 2-(2-((TERT-BUTOXYCARBONYL)AMINO)-3-METHYLBUTANAMIDO)ACETATE
• E83223

• Inchi： 1S/C13H24N2O5/c1-8(2)10(11(17)14-7-9(16)19-6)15-12(18)20-13(3,4)5/h8,10H,7H2,1-6H3,(H,14,17)(H,15,18)/t10-/m1/s1
• InChI Key： ANHLFUWXEKATOI-SNVBAGLBSA-N
• SMILES： O(C(N[C@@H](C(NCC(=O)OC)=O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.16900
• Monoisotopic Mass: 288.16852187Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 93.73000
• LogP: 1.60670